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Compound of Interest

Compound Name: 3-Methylphthalic acid

Cat. No.: B1208027 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of 3-Methylphthalic
Acid and its Isomer

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 3-methylphthalic acid and its positional isomer, 4-methylphthalic acid. The

information is curated for researchers, scientists, and professionals in drug development who

require detailed data for modeling, synthesis, and analysis. This document summarizes key

quantitative data in structured tables, outlines relevant experimental methodologies, and

provides logical diagrams for experimental workflows.

Core Physical and Chemical Properties
3-Methylphthalic acid and 4-methylphthalic acid are aromatic dicarboxylic acids. Their

chemical structure consists of a benzene ring substituted with two carboxylic acid groups at

adjacent positions (ortho-positions) and a methyl group. The position of the methyl group

relative to the carboxylic acid groups defines the isomer.
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Property 3-Methylphthalic Acid 4-Methylphthalic Acid

CAS Number 37102-74-2
4316-23-8[1][2][3][4][5][6][7][8]

[9]

Molecular Formula C₉H₈O₄ C₉H₈O₄[1][2][3][8][10]

Molecular Weight 180.16 g/mol 180.16 g/mol [2][7][10]

Appearance Solid White crystalline solid[1][4]

Tabulated Quantitative Data
The following table summarizes the key quantitative physical and chemical properties of 3-
methylphthalic acid and 4-methylphthalic acid.

Property 3-Methylphthalic Acid 4-Methylphthalic Acid

Melting Point Not available
146-148 °C[4][5][6], 147 °C[2],

156-157 °C[3], 159 °C[8]

Boiling Point Not available 363 °C[3]

Density Not available 1.4 ± 0.1 g/cm³[4]

pKa₁ Not available 3.07[3], 3.32 (Predicted)[6]

pKa₂ Not available Not available

Water Solubility Not available

Partially soluble, increases

with temperature[11]. Very

soluble[3]. 3.984 g/L at room

temperature[6].

Organic Solvent Solubility Not available

Soluble in polar organic

solvents like ethanol,

methanol, and acetone[1][11].

LogP Not available 1.27[4], 1.64[3]
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Detailed experimental protocols for determining the physicochemical properties of 3-
methylphthalic acid and its isomers are crucial for reproducible research. Below are

generalized methodologies for key experiments.

Determination of pKa Values
The acid dissociation constants (pKa) are critical for understanding the ionization state of the

molecules at different pH values. For dicarboxylic acids, two pKa values (pKa₁ and pKa₂)

corresponding to the stepwise dissociation of the two carboxylic acid groups are determined.

Methodology: Potentiometric Titration

Potentiometric titration is a highly accurate and common method for pKa determination[12][13].

Preparation of the Analyte Solution: A precise amount of the methylphthalic acid isomer is

dissolved in a known volume of purified water to create a solution of known concentration

(e.g., 0.01 M). If solubility is limited, a co-solvent like methanol may be used, but the results

will be specific to that solvent system[13].

Titration Setup: The solution is placed in a temperature-controlled vessel equipped with a

calibrated pH electrode and a magnetic stirrer.

Titration: A standardized solution of a strong base (e.g., 0.1 M NaOH) is added in small,

precise increments using a burette.

Data Collection: The pH of the solution is recorded after each addition of the titrant.

Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant

added. The pKa values correspond to the pH at the half-equivalence points. The first half-

equivalence point gives pKa₁, and the second gives pKa₂.

Analysis of Isomers by High-Performance Liquid
Chromatography (HPLC)
HPLC is a powerful technique for the separation, identification, and quantification of isomers of

phthalic acid[14][15][16][17][18].
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Methodology: Reversed-Phase HPLC with UV Detection

Sample Preparation: Standard solutions of each isomer are prepared in a suitable solvent

(e.g., acetonitrile-water mixture). Unknown samples are dissolved and filtered before

analysis.

HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven,

and a UV detector is used.

Chromatographic Conditions:

Column: A mixed-mode column, such as one with both reversed-phase and anion-

exchange properties, can provide excellent separation of phthalic acid isomers[14][16].

Mobile Phase: A buffered aqueous solution with an organic modifier (e.g., acetonitrile or

methanol) is typically used. The pH of the mobile phase is critical for controlling the

ionization and retention of the acidic analytes.

Detection: UV detection is commonly employed, with the wavelength set to a value where

the aromatic rings of the phthalic acids absorb strongly (e.g., around 270-280 nm)[17].

Analysis: The retention time of each peak is used for qualitative identification by comparing it

to standards. The peak area is used for quantitative analysis.

Synthesis of 3-Methylphthalic Acid Isomers
The synthesis of methylphthalic acid isomers can be achieved through various organic

synthesis routes. A common method involves the nitration of phthalic anhydride followed by

further transformations.

Example Methodology: Synthesis of 3-Nitrophthalic Acid (a precursor)

Nitration: Phthalic anhydride is reacted with a nitrating agent, such as a mixture of fuming

nitric acid and sulfuric acid, to produce a mixture of 3- and 4-nitrophthalic acids[19][20]. The

reaction temperature is carefully controlled to manage the exothermic reaction[21].

Hydrolysis: The resulting nitrophthalic anhydride intermediate is then hydrolyzed to the

corresponding dicarboxylic acid[21].
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Isomer Separation: The isomers are separated based on differences in their solubility in a

suitable solvent, such as water[21].

Further Steps: The separated nitrophthalic acid can then be subjected to further reactions

(e.g., reduction of the nitro group and subsequent diazotization and substitution) to yield the

desired methylphthalic acid isomer.

Visualizations
Logical Workflow for Compound Characterization
The following diagram illustrates a typical workflow for the characterization of a chemical

compound like a methylphthalic acid isomer.
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Click to download full resolution via product page

Logical workflow for compound characterization.

Generalized Metabolic Pathway
While specific metabolic pathways for 3-methylphthalic acid are not well-documented in

publicly available literature, a generalized pathway can be proposed based on the metabolism

of similar aromatic compounds. Phthalic acid metabolism has been studied in microorganisms,

where it can be channeled into central carbon metabolism.
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Generalized metabolic pathway for methylphthalic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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